Cas no 57701-28-7 (Diosgenin)

• Product Name: Diosgenin
• CAS No: 57701-28-7
• MF: C₂₇H₄₂O₄
• MW: 430.619988918304
• CID: 947428
• PubChem ID: 13833781
• Update Time: 2025-04-19

Diosgenin Chemical and Physical Properties

Names and Identifiers

• Diosgenin
• (1R,2R,4S,5'R,6R,7S,8R,9R,12S,13R,16S)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-18-ene-6,2'-oxane]-2,16-diol
• (25R)-Spirost-5-en-3beta,4alpha-diol
• LMST01080042
• Prazerigenin A
• CHEBI:178610
• (25R)-spirost-5-en-3beta,14alpha-diol
• 57701-28-7

• Inchi： 1S/C27H42O4/c1-16-7-12-27(30-15-16)17(2)23-22(31-27)14-26(29)21-6-5-18-13-19(28)8-10-24(18,3)20(21)9-11-25(23,26)4/h5,16-17,19-23,28-29H,6-15H2,1-4H3/t16-,17+,19+,20+,21-,22+,23+,24+,25-,26-,27-/m1/s1
• InChI Key： WWHAXDOZLPIUEY-SLPSHSHKSA-N
• SMILES： O1[C@]2(CC[C@@H](C)CO2)[C@@H](C)[C@H]2[C@@H]1C[C@]1([C@@H]3CC=C4C[C@H](CC[C@]4(C)[C@H]3CC[C@@]12C)O)O

Computed Properties

• Exact Mass: 430.30830982g/mol
• Monoisotopic Mass: 430.30830982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 0
• Complexity: 794
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 58.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 3-beta-hydroxysteroids